Cas no 69165-35-1 (4-(trifluoromethyl)sulfanylbenzene-1-thiol)

• Product Name: 4-(trifluoromethyl)sulfanylbenzene-1-thiol
• CAS No: 69165-35-1
• MF: C₇H₅F₃S₂
• MW: 210.239809751511
• CID: 6005424
• PubChem ID: 22485397
• Update Time: 2023-12-13

4-(trifluoromethyl)sulfanylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)sulfanylbenzene-1-thiol
• SCHEMBL5919354
• EN300-1934294
• 4-[(trifluoromethyl)sulfanyl]benzene-1-thiol
• CFVKCCCWSLONNE-UHFFFAOYSA-N
• 4-(trifluoromethylthio)thiophenol
• 69165-35-1

• Inchi： 1S/C7H5F3S2/c8-7(9,10)12-6-3-1-5(11)2-4-6/h1-4,11H
• InChI Key： CFVKCCCWSLONNE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)S

Computed Properties

• Exact Mass: 209.97847699g/mol
• Monoisotopic Mass: 209.97847699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols